![molecular formula C20H17N3O3S B2704925 3,4-dimethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide CAS No. 850930-58-4](/img/structure/B2704925.png)
3,4-dimethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide
Overview
Description
The compound is a benzamide derivative, which is a class of compounds containing a carboxamido substituent attached to a benzene ring . Benzamides have a wide range of applications in medicinal chemistry and are found in many pharmaceutical drugs .
Molecular Structure Analysis
The molecular structure of a similar compound, 3,4-DIMETHOXY-N’-(2-THIENYLMETHYLENE)BENZOHYDRAZIDE, has a linear formula of C14H14N2O3S . This might give some insight into the structure of the compound you’re interested in.Scientific Research Applications
Antioxidant Properties
3,4-dimethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide: exhibits antioxidant activity. Antioxidants play a crucial role in neutralizing harmful free radicals, protecting cells from oxidative stress, and potentially preventing diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions .
Antibacterial Activity
The compound has been evaluated for its antibacterial effects against both gram-positive and gram-negative bacteria. Researchers have compared its efficacy with standard antibiotics. Understanding its antibacterial potential can contribute to the development of novel antimicrobial agents .
Metal Chelation
Certain benzamide derivatives, including this compound, demonstrate effective metal chelating activity. Metal chelators can bind to metal ions, influencing their bioavailability and potentially aiding in disease management. Investigating this property further could lead to applications in metal-related disorders .
Drug Discovery
Given the diverse biological activities associated with benzamides, including anti-tumor, anti-inflammatory, and anti-microbial effects, researchers might explore this compound as a potential drug candidate. Its unique structure could inspire new therapeutic approaches .
Industrial Applications
Amide compounds find use in various industrial sectors, such as plastics, rubber, paper, and agriculture. Investigating the feasibility of incorporating 3,4-dimethoxy-N-(2-thien-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide in these applications could yield innovative solutions .
Biological Molecules and Proteins
Amides are structural components of biological molecules and proteins. Researchers might explore the interactions of this compound with proteins, enzymes, or other biomolecules, shedding light on its potential biological roles .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, have been found to have a broad spectrum of biological activity. They can act as antibacterial, antifungal, antiviral, and anti-inflammatory agents . .
Mode of Action
Similar compounds, such as zolpidem, act by blocking γ-aminobutyric acid receptors .
Biochemical Pathways
Similar compounds have been proposed for the treatment of cancer, cardiovascular diseases, and alzheimer’s disease .
Result of Action
Similar compounds have been found to have fewer side effects compared to classical benzodiazepine tranquilizers .
properties
IUPAC Name |
3,4-dimethoxy-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S/c1-25-14-9-8-13(12-15(14)26-2)20(24)22-19-18(16-6-5-11-27-16)21-17-7-3-4-10-23(17)19/h3-12H,1-2H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTXEEQKYKDJFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CS4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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